Cas no 2447043-10-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2447043-10-7
• MF: C₃₀H₅₂BNO₇Si
• MW: 577.632890701294
• CID: 5108955
• PubChem ID: 152588302
• Update Time: 2025-07-17

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• F89488
• 2447043-10-7
• METHYL (2S)-2-(TERT-BUTOXYCARBONYLAMINO)-3-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-5-TRIISOPROPYLSILYLOXY-PHENYL]PROPANOATE
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C30H52BNO7Si/c1-19(2)40(20(3)4,21(5)6)37-24-16-22(15-23(18-24)31-38-29(10,11)30(12,13)39-31)17-25(26(33)35-14)32-27(34)36-28(7,8)9/h15-16,18-21,25H,17H2,1-14H3,(H,32,34)/t25-/m0/s1
• InChI Key： YUXQGFKTOHZBCA-VWLOTQADSA-N
• SMILES： [Si](C(C)C)(C(C)C)(C(C)C)OC1C=C(C[C@@H](C(=O)OC)NC(=O)OC(C)(C)C)C=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

• Exact Mass: 577.3606097g/mol
• Monoisotopic Mass: 577.3606097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 607.8±55.0 °C(Predicted)
• pka: 11.01±0.46(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2447043-10-7 and Its Potential Applications in Modern Research

The compound with the CAS number 2447043-10-7, currently designated as INDEX NAME NOT YET ASSIGNED, represents a significant area of interest in the field of chemical and biomedical research. This compound, though not yet widely recognized by a specific commercial name, has demonstrated promising properties that make it a valuable candidate for further exploration. The lack of an assigned index name underscores the preliminary stage of its discovery and the need for extensive research to fully understand its potential applications.

In recent years, there has been a growing emphasis on the development of novel compounds that can address various challenges in medicine and biotechnology. The compound 2447043-10-7 has emerged as a subject of curiosity due to its unique chemical structure and biological activity. Preliminary studies indicate that this compound exhibits properties that could be beneficial in the development of new therapeutic agents. Its molecular framework suggests potential interactions with biological targets, making it a candidate for further investigation in drug discovery.

The chemical composition of 2447043-10-7 is characterized by a complex arrangement of atoms that contributes to its distinctive physicochemical properties. This complexity is often associated with compounds that have high potential for biological activity. Researchers are particularly interested in understanding how the arrangement of atoms in this compound influences its interactions with biological systems. Such knowledge is crucial for designing molecules that can effectively target specific disease pathways without unintended side effects.

One of the most exciting aspects of 2447043-10-7 is its potential in the field of oncology. Recent advancements in cancer research have highlighted the importance of identifying new molecular targets and developing innovative therapeutic strategies. The compound's ability to interact with key enzymes and receptors involved in cancer cell proliferation suggests that it could be a valuable tool in developing new anticancer drugs. Further research is needed to validate these initial findings and explore the compound's efficacy and safety profile.

Another area where 2447043-10-7 shows promise is in neurodegenerative diseases. Conditions such as Alzheimer's disease and Parkinson's disease are major health challenges, and there is an urgent need for new treatments that can slow down or halt their progression. The compound's unique chemical properties may allow it to interact with neural pathways affected by these diseases, potentially offering a new therapeutic approach. Studies are ongoing to investigate its effects on neuronal cells and its ability to mitigate symptoms associated with neurodegenerative disorders.

The synthesis and characterization of 2447043-10-7 have been challenging due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound in sufficient quantities for detailed study. Researchers are employing state-of-the-art techniques to analyze its structure and function, ensuring that every aspect of its behavior is thoroughly understood. This meticulous approach is essential for translating laboratory findings into viable clinical applications.

In addition to its therapeutic potential, 2447043-10-7 may also find applications in other areas such as materials science and industrial chemistry. Its unique properties could make it useful in developing new materials with enhanced performance characteristics or in creating novel catalysts for industrial processes. The versatility of this compound underscores the importance of continued research to uncover all possible uses.

The regulatory landscape for new compounds like 2447043-10-7 is complex and requires careful navigation. Ensuring compliance with safety and efficacy standards is crucial before any clinical trials can be conducted. Researchers are working closely with regulatory agencies to ensure that all necessary protocols are followed, thereby expediting the process of bringing this promising compound from the lab to the clinic.

Collaboration across disciplines is essential for maximizing the potential of 2447043-10-7. Chemists, biologists, pharmacologists, and clinicians must work together to fully understand its properties and applications. This multidisciplinary approach will not only accelerate research but also ensure that the compound is developed in a manner that benefits society as a whole.

Looking ahead, the future of 2447043-10-7 appears bright, provided that continued investment and support are available for research. The potential benefits of this compound extend beyond immediate medical applications; it may also contribute to our fundamental understanding of biological processes and inspire new avenues for scientific exploration.